(2Z)-3-(2-methoxyphenyl)-2-[4-(1H-pyrrol-1-yl)phenyl]prop-2-enenitrile

• IUPAC Name: (Z)-3-(2-methoxyphenyl)-2-(4-pyrrol-1-ylphenyl)prop-2-enenitrile
• InChI: InChI=1S/C20H16N2O/c1-23-20-7-3-2-6-17(20)14-18(15-21)16-8-10-19(11-9-16)22-12-4-5-13-22/h2-14H,1H3/b18-14+
• InChI Key: BCLWFCFUEDKSQU-NBVRZTHBSA-N
• Canonical SMILES: COC1=CC=CC=C1C=C(C#N)C2=CC=C(C=C2)N3C=CC=C3
• Isomeric SMILES: COC1=CC=CC=C1/C=C(\C#N)/C2=CC=C(C=C2)N3C=CC=C3
• Molecular Formula: C20H16N2O
• Molecular Weight: 300.4 g/mol

Description

(2Z)-3-(2-methoxyphenyl)-2-[4-(1H-pyrrol-1-yl)phenyl]prop-2-enenitrile, commonly known as 2Z-MMPP, is a synthetic molecule with diverse applications in scientific research. It is an important tool for studying the biochemical and physiological effects of various compounds and processes, as well as for understanding the mechanisms of action underlying them.

Scientific Research Applications

1. Electrochemical Analysis

The reduction of isomers of 1-(2-hydroxyphenyl)-3-[2(3 or 4)-pyridyl]-2-propen-1-ones and similar compounds, including 1-(2-hydroxy-4-methoxyphenyl)-3-[2(3 or 4)-pyridyl]-2-propen-1-ones, has been investigated using classical polarography. This study is crucial in understanding the electrochemical behavior of complex organic compounds, potentially including (2Z)-3-(2-methoxyphenyl)-2-[4-(1H-pyrrol-1-yl)phenyl]prop-2-enenitrile (Butkiewicz, 1972).

2. Material Science Applications

Research on various pyrrole derivatives, such as the formation of metal-lustrous organic crystals from 2-aryl-1-(4-methoxyphenyl)-5-(5-tricyanoethenyl-2-thienyl)pyrroles, offers insights into the potential applications of these compounds in material science, particularly in the creation of novel organic crystals with unique optical properties (Ogura et al., 2006).

3. Photophysical Properties

The study of α,β-Unsaturated Acrylonitrile Derivatives, including pyrrol-based compounds, provides valuable information on their conformational and molecular structures, photophysical properties, and frontier orbitals. These studies are essential for the development of materials with specific optical and electronic properties (Percino et al., 2016).

4. Molecular Structure and Bonding Analysis

Investigations into the molecular structure and bonding of related compounds, such as phenylmercury(II) β-oxodithioester complexes, provide a deeper understanding of the chemical bonding and properties of similar structures, which could include (2Z)-3-(2-methoxyphenyl)-2-[4-(1H-pyrrol-1-yl)phenyl]prop-2-enenitrile (Rajput et al., 2015).

5. Green Chemistry and Synthesis

Developments in the green synthesis of pyrrole derivatives, like polysubstituted pyrroles using surfactants in aqueous medium, demonstrate the environmental and practical advantages of using sustainable methods in synthesizing complex organic compounds (Kumar et al., 2017).

6. Photovoltaic Research

In photovoltaic research, studies on compounds like poly-[2,5-di(thiophen-2-yl)-1H-pyrrole] derivatives help in understanding the effects of substituents on their properties, which is critical for the development of more efficient solar cell materials (Pandule et al., 2014).